Cas no 164398-62-3 ({[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone)

• Product Name: {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone
• CAS No: 164398-62-3
• MF: C₂₂H₁₆N₂O₃S₂
• MW: 420.504042625427
• CID: 5026912
• Update Time: 2025-05-20

{[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• S-(2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl) benzothioate
• S-[5-(benzenesulfonyl)-2-phenyl-1H-imidazol-4-yl] benzenecarbothioate
• S-[2-phenyl-4-(phenylsulfonyl)-1H-imidazol-5-yl] benzenecarbothioate
• {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone

• Inchi： 1S/C22H16N2O3S2/c25-22(17-12-6-2-7-13-17)28-20-21(29(26,27)18-14-8-3-9-15-18)24-19(23-20)16-10-4-1-5-11-16/h1-15H,(H,23,24)
• InChI Key： HVNBQUQHTULVQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N=C(C2C=CC=CC=2)N1)SC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 646
• XLogP3: 5.1
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone

Introduction to {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone (CAS No. 164398-62-3)

The compound {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone, identified by its CAS number 164398-62-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a benzenesulfonyl moiety and a phenyl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. Heterocyclic structures, such as imidazoles, are known for their broad spectrum of biological activities and have been extensively studied for their therapeutic potential. The compound in question, {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone, incorporates an imidazole ring, which is a key structural feature that influences its biological interactions. The imidazole ring is particularly noteworthy for its role in various pharmacological mechanisms, including enzyme inhibition and receptor binding.

The benzenesulfonyl group attached to the imidazole ring further enhances the compound's chemical diversity. Sulfonyl groups are well-documented for their ability to modulate biological pathways by acting as pharmacophores. In particular, benzenesulfonyl derivatives have shown promise in the development of drugs targeting inflammatory diseases, pain management, and cancer therapy. The incorporation of this group into the molecular structure of {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone suggests potential therapeutic applications in these areas.

Moreover, the phenyl group present in the compound contributes to its hydrophobicity and influences its solubility characteristics. This feature is crucial for drug formulation and bioavailability considerations. The interplay between these functional groups creates a complex system that can be fine-tuned to achieve desired pharmacological effects. Researchers have been exploring ways to optimize the properties of such compounds through structural modifications, aiming to enhance their efficacy and reduce potential side effects.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of novel heterocyclic compounds. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have enabled scientists to predict the binding affinities and interactions of these molecules with biological targets. In the case of {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone, computational studies have provided valuable insights into its potential mechanisms of action.

One notable area of research has been the investigation of this compound's interaction with enzymes involved in inflammatory pathways. Studies suggest that it may inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. By targeting these enzymes, the compound could potentially alleviate symptoms associated with chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone has shown promise in preclinical studies related to pain management. The benzenesulfonyl moiety is known to interact with opioid receptors, suggesting that this compound may exhibit analgesic effects comparable to traditional painkillers but with potentially fewer side effects. Further research is needed to fully elucidate its mechanisms of action in pain pathways.

The compound's potential application in cancer therapy is another area of significant interest. Preliminary studies have indicated that it may exhibit cytotoxic effects against certain cancer cell lines by interfering with critical cellular processes such as DNA replication and cell division. The imidazole ring is particularly relevant here, as it has been shown to disrupt microtubule formation, which is essential for proper cell division.

From a synthetic chemistry perspective, the synthesis of {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed sulfonation have been instrumental in achieving the desired molecular architecture.

The development of novel synthetic routes not only facilitates access to this compound but also allows for rapid exploration of analogues with modified functional groups. This flexibility is crucial for optimizing pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying different parts of the molecule, researchers can identify structural features that enhance potency, selectivity, and bioavailability.

In conclusion, {[4-(benzenesulfonyl)-2-phenyl-1H-imidazol-5-yl]sulfanyl}(phenyl)methanone (CAS No. 164398-62-3) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at treating inflammation, pain, and cancer. As research continues to uncover new therapeutic applications and synthetic strategies for this compound, it holds significant potential for contributing to advancements in medicinal chemistry.